Cas no 2640888-87-3 (3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine)

• Product Name: 3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine
• CAS No: 2640888-87-3
• MF: C₁₄H₁₈N₄OS
• MW: 290.383921146393
• CID: 5317488
• PubChem ID: 155799838
• Update Time: 2025-05-24

3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

• F6683-1828
• 2640888-87-3
• 3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine
• AKOS040716867
• 3-Methyl-4-[[1-(1,3,4-thiadiazol-2-yl)-4-piperidinyl]methoxy]pyridine

• Inchi： 1S/C14H18N4OS/c1-11-8-15-5-2-13(11)19-9-12-3-6-18(7-4-12)14-17-16-10-20-14/h2,5,8,10,12H,3-4,6-7,9H2,1H3
• InChI Key： IVKYPOQARHBMLI-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OCC2CCN(C3=NN=CS3)CC2)=C1C

Computed Properties

• Exact Mass: 290.12013238g/mol
• Monoisotopic Mass: 290.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.2±48.0 °C(Predicted)
• pka: 6.87±0.18(Predicted)

Additional information on 3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine

Introduction to 3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640888-87-3)

3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine, identified by its Chemical Abstracts Service (CAS) number 2640888-87-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which integrates multiple pharmacophoric elements designed to interact with biological targets in a highly specific manner. The presence of a pyridine core, combined with functional groups such as a methoxy substituent and a piperidine moiety linked to a 1,3,4-thiadiazole ring, endows this molecule with unique chemical and biological properties that make it a promising candidate for further exploration in drug discovery.

The structural composition of 3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine is meticulously engineered to optimize its interactions with biological systems. The pyridine ring is a well-known scaffold in medicinal chemistry, frequently employed in the development of central nervous system (CNS) therapeutics due to its ability to penetrate the blood-brain barrier and modulate neurotransmitter systems. The 1,3,4-thiadiazole unit is another pharmacologically relevant moiety, known for its broad spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. Its incorporation into the molecule suggests potential therapeutic applications in these areas.

The piperidine ring further enhances the compound's pharmacological profile by contributing to its solubility and metabolic stability. Piperidine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic properties and their ability to modulate various enzymatic and receptor targets. The methoxy group serves as a linker between the piperidine moiety and the pyridine core, facilitating optimal spatial orientation for biological activity. This careful arrangement of functional groups within the molecular structure underscores the compound's design as a rational candidate for further pharmacological investigation.

In recent years, there has been growing interest in developing small molecules that can modulate neural circuits and neurotransmitter pathways. The unique combination of structural features in 3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine positions it as a potential tool for investigating mechanisms related to neurological disorders. Preliminary studies have suggested that this compound may exhibit effects on key neurotransmitter systems such as dopamine and serotonin, which are implicated in conditions ranging from depression and anxiety to neurodegenerative diseases. The ability of this molecule to interact with multiple targets simultaneously makes it an attractive candidate for polypharmacological approaches.

The 1,3,4-thiadiazole component has been extensively studied for its potential therapeutic applications beyond CNS disorders. This heterocyclic ring system exhibits significant antimicrobial activity against various bacterial strains and has been explored as an alternative scaffold for developing novel antibiotics. Additionally, thiadiazole derivatives have shown promise in treating inflammatory diseases by inhibiting key pro-inflammatory cytokines and enzymes. The presence of this moiety in 3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine may contribute to its potential utility in addressing both neurological and inflammatory conditions.

The methoxy-substituted pyridine moiety is another critical feature that influences the compound's biological activity. Methoxy groups are frequently incorporated into drug molecules to enhance metabolic stability while maintaining solubility. This modification can prevent rapid degradation by metabolic enzymes such as cytochrome P450 oxidases, thereby prolonging the compound's bioavailability. Furthermore, methoxy-substituted pyridines have been shown to improve binding affinity to certain protein targets, making them valuable in designing high-affinity ligands for drug development.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine with high precision. These tools allow for the identification of key interactions between the compound and potential biological targets at an atomic level. Such insights are crucial for optimizing lead structures during drug discovery campaigns by identifying critical pharmacophoric elements and potential sites for structural modifications.

The synthesis of 3-methyl-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yll]methoxy}pyridine represents a significant achievement in synthetic organic chemistry due to its complex structural architecture. The multi-step synthetic route involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular framework. Each step must be carefully optimized to ensure high yield and purity while minimizing side reactions that could compromise the compound's integrity.

In conclusion, 3-methyl - 44 - { [ 11 - ( 13 , 34 - thiadiazol - 22 - yl ) piperidin - 44 - yl ] methox y } py rid ine ( C A S N o . 2640888 -87 -33 ) is a structurally complex organic compoun d with promis ing pharma cological proper ties . Its unique combination of functional groups , including a py rid ine core , a meth oxy substituent , anda piper id ine moiety linked t o a 13 ,34 - thiadiaz ol ring , makes it an attractive candidate f or fur ther exploration i n drug discov ery . Rec ent stu dies sug gest tha t thi s compoun d may exhibi t effects on ke y neu rotransmitter sys tems an d ha s po tentia l appl icatio ns i n trea ting neu rological an d inf lammatory condit ions . Th e synt hesi s an d pharma cological eval uatio n o f thi s compoun d hold s gre at promise f or deve lo pi ng no vel thera pe utic s i n th e fu ture .